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Compound of Interest

Compound Name: Isononyl alcohol

CAS No.: 68526-84-1

Cat. No.: B7977009

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of isononyl alcohol in
the formulation of biodegradable non-ionic surfactants, specifically isononyl alcohol
ethoxylates. Detailed protocols for synthesis, performance evaluation, and biodegradability

testing are provided, along with key physicochemical data to guide formulation development.

Introduction to Isononyl Alcohol Ethoxylates
Isononyl alcohol, a nine-carbon branched primary alcohol, is a key hydrophobic starting

material for a versatile class of non-ionic surfactants known as isononyl alcohol ethoxylates

(INAEs). These surfactants are synthesized by the addition of ethylene oxide (EO) units to the

isononyl alcohol backbone, creating a molecule with a hydrophobic tail and a hydrophilic

head. The length of the polyethylene oxide (PEO) chain, determined by the degree of

ethoxylation, is a critical factor that governs the surfactant's properties and performance.
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INAEs are valued for their excellent wetting, emulsifying, and dispersing properties. Their

branched structure leads to less efficient packing at interfaces compared to linear alcohol

ethoxylates, which facilitates faster migration to surfaces and results in rapid wetting. This

characteristic, combined with their ready biodegradability, makes them a sustainable choice for

a wide range of applications, from industrial and household cleaners to specialized roles in

drug delivery.

In the context of drug development, the ability of INAEs to form micelles in aqueous solutions is

of particular interest. These micelles can encapsulate hydrophobic active pharmaceutical

ingredients (APIs), thereby enhancing their solubility and bioavailability. The tunable nature of

the hydrophilic-lipophilic balance (HLB) by varying the degree of ethoxylation allows for the

rational design of drug delivery systems.

Physicochemical and Performance Data
The properties of isononyl alcohol ethoxylates are directly influenced by the degree of

ethoxylation. The following tables summarize key quantitative data for performance

comparison.

Table 1: Physicochemical Properties of Isononyl Alcohol Ethoxylates

Surfactant
Degree of
Ethoxylation
(n)

Critical Micelle
Concentration
(CMC) (mol/L)

Surface
Tension at
CMC (γCMC)
(mN/m)

Hydrophilic-
Lipophilic
Balance (HLB)
(Calculated*)

Isononyl Alcohol

Ethoxylate
6 2.1 x 10⁻⁵ 28.5 ~12.1

Isononyl Alcohol

Ethoxylate
9 5.0 x 10⁻⁵ 31.2 ~13.6

*Note on HLB Values: The HLB values provided are estimated using Griffin's method (HLB =

E/5, where E is the weight percentage of the ethylene oxide chain). For
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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